4-{[(4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]amino}-N-(1,3-thiazol-2-yl)benzenesulfonamide

• IUPAC Name: 4-[(6-hydroxy-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)methylideneamino]-N-(1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H11N5O4S3/c20-11-10(12(21)18-13(24)17-11)7-16-8-1-3-9(4-2-8)26(22,23)19-14-15-5-6-25-14/h1-7H,(H,15,19)(H3,17,18,20,21,24)
• InChI Key: CYKPJASBBKOUJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=CC2=C(NC(=S)NC2=O)O)S(=O)(=O)NC3=NC=CS3
• Molecular Formula: C14H11N5O4S3
• Molecular Weight: 409.5 g/mol

Description

The compound “4-{[(4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]amino}-N-(1,3-thiazol-2-yl)benzenesulfonamide” is a complex organic molecule. It has been identified in the context of research into inhibitors of the MDM2–p53 and MDMX–p53 protein–protein interactions. The molecule has a molecular formula of C14H11N5O4S3 and a molecular weight of 409.45.

Scientific Research Applications

Photodynamic Therapy Applications

• The compound has shown potential for application in photodynamic therapy, particularly for cancer treatment. It demonstrates good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are critical for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

• Some derivatives of this compound have been synthesized and evaluated for their anticancer activity. For example, certain synthesized compounds exhibited marked anticancer activity against human colorectal carcinoma (HCT116) and human cervix carcinoma (HeLa) cell lines, highlighting its potential in cancer therapy (Karakuş et al., 2018).

Microwave-Assisted Synthesis for Anticancer Evaluation

• Microwave-assisted synthesis of benzenesulfonamide derivatives, including this compound, has been explored. These derivatives were tested for in vitro anticancer activity against various human cancer cell lines, indicating their potential as therapeutic agents in oncology (Kumar et al., 2015).

Antitumor Activity

• Novel series of benzenesulfonamide derivatives have been synthesized and tested for in vitro antitumor activity. Some compounds showed remarkable activity and selectivity towards certain cancer cell lines, suggesting their potential use in cancer treatment (Sławiński & Brzozowski, 2006).

Luminescence and Antibacterial Properties

• The compound has been used to construct new d10 metal complexes, which displayed interesting photoluminescence and antibacterial properties. These properties are valuable for various biomedical applications, including diagnostics and therapy (Feng et al., 2021).

Inhibitory Activity Against Carbonic Anhydrase

• Derivatives of this compound have been investigated as inhibitors of carbonic anhydrase, a metalloenzyme. Such inhibitory activity is crucial for the development of therapeutic agents for conditions involving this enzyme (Eldehna et al., 2017).